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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291

This technical guide provides a comprehensive overview of the chemical properties,
applications, and handling of m-PEG7-t-butyl ester, a heterobifunctional PEG linker. It is
intended for researchers, scientists, and professionals involved in drug development,
bioconjugation, and medicinal chemistry.

Core Chemical Properties and Specifications

m-PEG7-t-butyl ester is a polyethylene glycol (PEG) derivative that features a methoxy cap at
one end and a t-butyl ester protected carboxyl group at the other. This structure imparts unique
characteristics that are highly valuable in the synthesis of complex biomolecules.

Summary of Chemical Data

The key quantitative and identifying properties of m-PEG7-t-butyl ester are summarized in the
table below for quick reference.
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Property Value Source

tert-butyl 3-[2-[2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethox
IUPAC Name Y % V] l [1]

ethoxy]ethoxy]ethoxy]propano

ate

m-PEG7-Boc, tert-butyl
Synonyms 2,5,8,11,14,17,20- [1][2]

heptaoxatricosan-23-oate

CAS Number 874208-90-9 [1]
Molecular Formula C20H4009 [1][2]
Molecular Weight 424.5 g/mol [1][2]
Exact Mass 424.26723285 Da [1]
Purity Typically >98% [3114]
Storage Condition -20°C [4]
Shipping Condition Ambient Temperature [4]

Key Structural Features and Applications

The utility of m-PEG7-t-butyl ester stems from its distinct structural components: the
hydrophilic PEG spacer and the acid-labile t-butyl ester protecting group.

» Hydrophilic PEG Spacer: The seven-unit polyethylene glycol chain is hydrophilic, which
significantly increases the solubility of the molecule and any conjugate it is attached to in
agueous media.[2][4] This is a critical feature for biological applications, improving the
pharmacokinetic properties of conjugated drugs or proteins.[5]

« t-Butyl Ester Protecting Group: The carboxylic acid is protected by a tert-butyl (t-butyl) group.
This ester is stable under basic and nucleophilic conditions but can be readily cleaved under
acidic conditions to reveal the free carboxylic acid.[2][4][6] This selective deprotection allows
for controlled, sequential chemical modifications, a cornerstone of multi-step synthesis.[7]
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This combination makes m-PEG7-t-butyl ester a versatile linker in various bioconjugation and
drug delivery applications, including:

» Antibody-Drug Conjugates (ADCs): The PEG linker can be used to attach a cytotoxic drug to
an antibody, improving the ADC's solubility and stability.[3][6]

 PROTACS (Proteolysis-Targeting Chimeras): It serves as a linker to connect a target-binding
ligand and an E3 ligase ligand in PROTAC molecules, facilitating targeted protein
degradation.[6][8]

e Drug Delivery and Formulation: It is particularly useful in formulating poorly soluble drugs,
enhancing both their solubility and bioavailability.[5]

The logical relationship between the structure of m-PEG7-t-butyl ester and its primary
functions is illustrated in the diagram below.

Functional Components Primary Functions

t-Butyl Ester (
m-PEG7-t-butyl ester Structure (-COO-tBu) \

CH30-(CH2CH20)7-CH2CH2-COO-tBu
Methoxy-PEG7 Chain Increases Hydrophilicity
(CH30-(CH2CH20)7-) & Aqueous Solubility

Click to download full resolution via product page

Fig. 1: Structural components and functions.

Experimental Protocols

While specific, detailed protocols for every application of m-PEG7-t-butyl ester are proprietary
or publication-specific, a general experimental workflow for its use in bioconjugation is outlined
below. This involves the initial conjugation step followed by the deprotection of the t-butyl ester.

General Protocol for t-Butyl Ester Deprotection
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The removal of the t-butyl protecting group is a critical step to unmask the carboxylic acid for
subsequent reactions. This is typically achieved under acidic conditions.

» Dissolution: Dissolve the t-butyl ester-containing compound in a suitable organic solvent
such as dichloromethane (DCM) or dioxane.

e Acid Treatment: Add a strong acid. A common choice is trifluoroacetic acid (TFA), often used
as a 20-50% solution in the reaction solvent. The reaction is typically run at room
temperature.

o Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is
consumed. This usually takes 1 to 4 hours.

o Workup: Upon completion, remove the acid and solvent under reduced pressure. The crude
product can then be purified using standard techniques like flash chromatography or
preparative HPLC.

Aqueous phosphoric acid has also been reported as an effective and environmentally benign
reagent for the deprotection of t-butyl esters.[9]

The following diagram illustrates a typical experimental workflow using a PEG linker with a t-
butyl ester.
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Fig. 2: General bioconjugation and deprotection workflow.

Spectroscopic Characterization (*H NMR)

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy is a key analytical technique for
confirming the structure of m-PEG7-t-butyl ester. AH NMR spectrum is available from some
suppliers.[4][10] The expected chemical shifts for the key protons are:

e ~1.45 ppm (singlet, 9H): This strong singlet corresponds to the nine equivalent protons of the
tert-butyl group. Its presence is a clear indicator of the intact ester.
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e ~3.38 ppm (singlet, 3H): This singlet arises from the three protons of the terminal methoxy
(CHs0-) group.

e ~3.5-3.7 ppm (multiplet): This complex region contains the signals from the numerous
methylene (-CH2CH20-) protons of the PEG chain.

e ~2.5 ppm (triplet) and ~3.8 ppm (triplet): These signals typically correspond to the two
methylene groups (-CH2CHz2-) adjacent to the ester functionality.

The disappearance of the characteristic singlet at ~1.45 ppm after acid treatment provides
strong evidence for the successful deprotection of the t-butyl group.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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